Cas no 467220-12-8 (1-Propanaminium,N,N,N-trimethyl-3-[[(13Z)-1-oxo-13-docosen-1-yl]amino]-, chloride (1:1))

• Product Name: 1-Propanaminium,N,N,N-trimethyl-3-[[(13Z)-1-oxo-13-docosen-1-yl]amino]-, chloride (1:1)
• CAS No: 467220-12-8
• MF: C₂₈H₅₇ClN₂O
• MW: 473.217987775803
• CID: 335271
• PubChem ID: 56842935
• Update Time: 2025-04-19

1-Propanaminium,N,N,N-trimethyl-3-[[(13Z)-1-oxo-13-docosen-1-yl]amino]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N-trimethyl-3-[[(13Z)-1-oxo-13-docosen-1-yl]amino]-, chloride (1:1)
• 3-[[(Z)-docos-13-enoyl]amino]propyl-trimethylazanium,chloride
• 467220-12-8
• 1-Propanaminium, N,N,N-trimethyl-3-[[(13Z)-1-oxo-13-docosenyl]amino]-, chloride
• 1-Propanaminium, N,N,N-trimethyl-3-(((13Z)-1-oxo-13-docosen-1-yl)amino)-, chloride (1:1)
• SCHEMBL6416042
• DTXSID50889180
• 1-Propanaminium, N,N,N-trimethyl-3-[[(13Z)-1-oxo-13-docosen-1-yl]amino]-, chloride (1:1)
• 1-Propanaminium, N,N,N-trimethyl-3-(((13Z)-1-oxo-13-docosenyl)amino)-, chloride

• Inchi： 1S/C28H56N2O.ClH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-25-28(31)29-26-24-27-30(2,3)4;/h12-13H,5-11,14-27H2,1-4H3;1H/b13-12-;
• InChI Key： CVKHYHBWQDMUQW-USGGBSEESA-N
• SMILES： [Cl-].O=C(CCCCCCCCCCC/C=C\CCCCCCCC)NCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 472.4159421g/mol
• Monoisotopic Mass: 472.4159421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 23
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų